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Compound of Interest

Compound Name:
Tetrabutylammonium

Dibromoiodide

Cat. No.: B108187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium dibromoiodide (TBADI) is a quaternary ammonium polyhalide salt.

While its specific applications are not as extensively documented as those of its simpler halide

counterparts, such as tetrabutylammonium bromide (TBAB) and tetrabutylammonium iodide

(TBAI), its unique structure suggests potential as a specialized reagent in organic synthesis

and materials science. This technical guide provides a comprehensive overview of the

available information on TBADI, including its physicochemical properties, and outlines a

plausible synthetic route based on established methods for preparing similar polyhalogenated

compounds.

Physicochemical Properties
A summary of the known physicochemical properties of Tetrabutylammonium Dibromoiodide
is presented in Table 1. This data is crucial for its handling, storage, and application in

experimental settings.
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Property Value Reference

CAS Number 15802-00-3 [1][2]

Molecular Formula C₁₆H₃₆Br₂IN [1][2]

Molecular Weight 529.18 g/mol [1][2]

Appearance Not specified

Melting Point Not specified

Solubility Not specified

Table 1: Physicochemical Properties of Tetrabutylammonium Dibromoiodide

Synthesis of Tetrabutylammonium Dibromoiodide
A detailed experimental protocol for the synthesis of Tetrabutylammonium dibromoiodide is

not explicitly available in the reviewed literature. However, a standard method for the

preparation of quaternary ammonium polyhalides involves the direct reaction of a quaternary

ammonium halide with a halogen. Based on this, a prospective synthesis of TBADI would

involve the reaction of Tetrabutylammonium iodide (TBAI) with bromine (Br₂).

Proposed Experimental Protocol:
Dissolution: Dissolve a known molar amount of Tetrabutylammonium iodide in a suitable inert

solvent, such as dichloromethane or chloroform.

Addition of Bromine: To the stirred solution, add an equimolar amount of bromine dropwise at

a controlled temperature, likely at 0 °C or room temperature to manage any exothermic

reaction.

Reaction: Allow the reaction mixture to stir for a specified period until the reaction is

complete. The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC).

Isolation and Purification: The product, Tetrabutylammonium dibromoiodide, may

precipitate out of the solution or can be isolated by removal of the solvent under reduced
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pressure. The crude product can then be purified by recrystallization from an appropriate

solvent system.

The proposed synthetic pathway is illustrated in the diagram below.

Proposed Synthesis of Tetrabutylammonium Dibromoiodide

Tetrabutylammonium Iodide
(TBAI)

Reaction

Bromine
(Br₂)

Inert Solvent
(e.g., Dichloromethane)

Tetrabutylammonium Dibromoiodide
(TBADI)

Click to download full resolution via product page

Caption: Proposed reaction scheme for the synthesis of TBADI.

Potential Applications
While specific, well-documented applications of Tetrabutylammonium dibromoiodide are

scarce, its structure as a polyhalide suggests its potential utility as a reagent in organic

synthesis. Quaternary ammonium polyhalides are known to act as mild and selective

halogenating agents. Therefore, TBADI could potentially be used for the bromination or

iodination of various organic substrates.

The general workflow for a potential application of TBADI as a halogenating agent is depicted

below.
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General Workflow for TBADI in Halogenation
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Caption: Potential workflow for utilizing TBADI as a halogenating agent.

Conclusion
Tetrabutylammonium dibromoiodide is a chemical compound with potential for application in

synthetic chemistry. While detailed experimental data is currently limited in publicly accessible

literature, this guide provides a foundation based on the known properties of similar

compounds. Further research is warranted to fully elucidate its synthetic protocols, reactivity,

and potential applications. The information presented here serves as a starting point for

researchers and professionals interested in exploring the utility of this and other quaternary

ammonium polyhalides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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